7-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde

• IUPAC Name: 7-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8N2O/c1-6-9-8(2-3-10-6)7(5-12)4-11-9/h2-5,11H,1H3
• InChI Key: STEZYBAYTZXURM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC2=C1NC=C2C=O
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

The compound “2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde” is similar to the one you’re asking about. It has a molecular weight of 160.18 and its IUPAC name is 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde. It’s a powder that’s stored at -10 degrees.

Molecular Structure Analysis

The InChI code for “2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde” is 1S/C9H8N2O/c1-6-8(5-12)7-2-3-10-4-9(7)11-6/h2-5,11H,1H3. This gives us some insight into the molecular structure of the compound.

Chemical Reactions Analysis

Again, while specific information on “7-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde” is not available, related 1H-pyrrolo[2,3-b]pyridine derivatives have been studied. One of these compounds, referred to as “4h”, exhibited potent FGFR inhibitory activity.

Physical And Chemical Properties Analysis

The physical form of “2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde” is a powder. It’s stored at -10 degrees. The compound has a molecular weight of 160.18.

Mechanism of Action

The mechanism of action for these related compounds involves the inhibition of the FGFR signaling pathway, which plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Future Directions

The research on related 1H-pyrrolo[2,3-b]pyridine derivatives has been developing a class of compounds targeting FGFR with development prospects. These compounds could potentially be used in cancer therapy.